N5,N5-dimethyl-2,1,3-benzoxadiazole-4,5-diamine
Overview
Description
N5,N5-dimethyl-2,1,3-benzoxadiazole-4,5-diamine is a benzoxadiazole.
Scientific Research Applications
Chemical Structure and Therapeutic Potential
N5,N5-dimethyl-2,1,3-benzoxadiazole-4,5-diamine is structurally characterized by a 1,3,4-oxadiazole ring, a five-membered aromatic ring with two nitrogen atoms and one oxygen atom. This unique structure allows for effective binding with different enzymes and receptors in biological systems, facilitating a range of bioactivities through various weak interactions. Research has highlighted the therapeutic potential of 1,3,4-oxadiazole derivatives in the medicinal chemistry field, with these compounds used in treating various ailments due to their anticancer, antifungal, antibacterial, antitubercular, anti-inflammatory, and other medicinal properties (Verma et al., 2019).
Role in New Drug Development
The oxadiazole core, particularly the 1,3,4-oxadiazole structure, is significant in new drug development. It's used as surrogates of carboxylic acids, carboxamides, and esters, showcasing a wide range of pharmacological properties. Besides pharmacology, these compounds find applications in various domains such as polymers, luminescent materials, electron-transporting materials, and corrosion inhibitors. The reactivity and biological properties associated with 1,3,4-oxadiazole compounds underscore their significance in medicinal chemistry and related fields (Rana, Salahuddin, & Sahu, 2020).
Advancements in Synthesis and Pharmacology
The synthesis and pharmacological exploration of 1,3,4-oxadiazole derivatives have seen significant advancements, with these compounds demonstrating notable antibacterial, anti-inflammatory, anti-tuberculous, anti-fungal, anti-diabetic, and anticancer activities. Recent studies focus on compounds containing oxadiazole rings published in the last few years, highlighting the potential and versatility of these compounds in the field of organic synthesis, medicinal chemistry, and pharmacology (Wang et al., 2022).
properties
Molecular Formula |
C8H10N4O |
|---|---|
Molecular Weight |
178.19 g/mol |
IUPAC Name |
5-N,5-N-dimethyl-2,1,3-benzoxadiazole-4,5-diamine |
InChI |
InChI=1S/C8H10N4O/c1-12(2)6-4-3-5-8(7(6)9)11-13-10-5/h3-4H,9H2,1-2H3 |
InChI Key |
ZZSBFYCJHLWUNQ-UHFFFAOYSA-N |
SMILES |
CN(C)C1=C(C2=NON=C2C=C1)N |
Canonical SMILES |
CN(C)C1=C(C2=NON=C2C=C1)N |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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